1-Anthracenesulfonamide

• CAS No.: 58393-68-3
• Molecular Formula: C14H11NO2S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: anthracene-1-sulfonamide
• InChI: InChI=1S/C14H11NO2S/c15-18(16,17)14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9H,(H2,15,16,17)
• InChI Key: BKSYULHGXWIMRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C=CC=C3S(=O)(=O)N

Description

1-Anthracenesulfonamide is an organic compound with the molecular formula C14H11NO2S. It is a derivative of anthracene, where a sulfonamide group is attached to the first carbon of the anthracene ring.

Preparation Methods

1-Anthracenesulfonamide can be synthesized through several methods. One common synthetic route involves the reaction of anthracene with sulfonyl chloride in the presence of a base. This method typically involves the nucleophilic attack by ammonia, primary or secondary amines on sulfonyl chlorides . Another efficient method involves the reaction of sodium sulfinates with amines, mediated by ammonium iodide, which provides a variety of sulfonamide products in reasonable to excellent yields .

Chemical Reactions Analysis

1-Anthracenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: It can undergo substitution reactions where the sulfonamide group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like nitric acid, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-Anthracenesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: Sulfonamide derivatives, including this compound, are explored for their antibacterial and antiviral properties.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Anthracenesulfonamide involves its interaction with specific molecular targets. . This inhibition disrupts bacterial growth and replication.

Comparison with Similar Compounds

1-Anthracenesulfonamide can be compared with other sulfonamide derivatives such as sulfamethazine and sulfadiazine. While these compounds share a common sulfonamide group, their structural differences lead to varying biological activities and applications. For instance, sulfamethazine is commonly used in veterinary medicine, whereas sulfadiazine is used in combination with anti-malarial drugs .

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique chemical structure allows it to participate in a wide range of reactions and applications, making it a valuable compound for research and industrial purposes.